Cas no 2490401-56-2 (Ethyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate)

• Product Name: Ethyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate
• CAS No: 2490401-56-2
• MF: C₁₀H₉F₃INO₂
• MW: 359.083645582199
• MDL: MFCD32853144
• CID: 5466355
• PubChem ID: 154878801
• Update Time: 2025-06-10

Ethyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate
• Z2755980473

• MDL： MFCD32853144
• Inchi： 1S/C10H9F3INO2/c1-2-17-9(16)6-3-5(10(11,12)13)4-7(14)8(6)15/h3-4H,2,15H2,1H3
• InChI Key： OEVPBUXCNBQIPW-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=CC(C(=O)OCC)=C1N

Computed Properties

• Exact Mass: 358.96301 g/mol
• Monoisotopic Mass: 358.96301 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.3
• Molecular Weight: 359.08

Additional information on Ethyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate

Ethyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate (CAS No. 2490401-56-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate, identified by its CAS number 2490401-56-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways. Its unique structural features, including the presence of an amino group, an iodo substituent, and a trifluoromethyl moiety, make it a valuable building block for medicinal chemists.

The trifluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. Recent studies have highlighted the importance of trifluoromethyl-containing compounds in the development of antiviral and anticancer agents. For instance, derivatives of this compound have been explored in the synthesis of inhibitors targeting viral proteases, demonstrating promising results in preclinical trials. The iodo substituent further enhances the compound's utility by allowing for subsequent functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely employed in drug discovery.

The amino group in Ethyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate provides a versatile handle for further chemical manipulation. It can be acylated, alkylated, or subjected to diazotization reactions, enabling the construction of diverse pharmacophores. This flexibility has made it a preferred choice for researchers aiming to develop novel therapeutic agents with tailored biological activities. Moreover, the benzoate moiety contributes to the compound's solubility and pharmacokinetic properties, making it an attractive scaffold for drug design.

In recent years, Ethyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate has been utilized in the synthesis of small molecules targeting inflammatory diseases. The trifluoromethyl group's ability to modulate lipophilicity and electronic properties has been leveraged to develop potent inhibitors of cyclooxygenase (COX) enzymes, which play a key role in inflammation. Preliminary data suggest that compounds derived from this intermediate exhibit significant anti-inflammatory effects in animal models, warranting further investigation into their potential as therapeutic agents.

The compound's utility extends beyond inflammation research. It has also been employed in the development of antimicrobial agents. The iodo and amino groups provide multiple sites for derivatization, allowing chemists to fine-tune the antimicrobial spectrum of their drug candidates. Studies have shown that certain derivatives exhibit broad-spectrum activity against Gram-positive and Gram-negative bacteria, as well as fungi. This makes Ethyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate a valuable resource for antibiotic discovery efforts.

The synthesis of Ethyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate typically involves multi-step organic transformations starting from commercially available precursors. The introduction of the iodo substituent is often achieved through halogenation reactions, while the trifluoromethyl group can be incorporated via metal-catalyzed cross-coupling or direct fluorination methods. These synthetic strategies highlight the compound's adaptability and its suitability for large-scale production.

In conclusion, Ethyl 2-amino-3-iodo-5-(trifluoromethyl)benzoate (CAS No. 2490401-56-2) is a multifunctional intermediate with broad applications in pharmaceutical research. Its unique structural features and synthetic versatility make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As ongoing research continues to uncover new biological targets and mechanisms, the importance of this compound is expected to grow further, solidifying its role as a cornerstone in modern drug discovery.